5-Oxorosuvastatin Methyl Ester
5-Oxorosuvastatin Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
147118-39-6
VCID:
VC0124178
InChI:
InChI=1S/C23H28FN3O6S/c1-14(2)21-19(11-10-17(28)12-18(29)13-20(30)33-4)22(15-6-8-16(24)9-7-15)26-23(25-21)27(3)34(5,31)32/h6-11,14,18,29H,12-13H2,1-5H3/b11-10+/t18-/m1/s1
SMILES:
CC(C)C1=NC(=NC(=C1C=CC(=O)CC(CC(=O)OC)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Molecular Formula:
C23H28FN3O6S
Molecular Weight:
493.5 g/mol
5-Oxorosuvastatin Methyl Ester
CAS No.: 147118-39-6
Reference Standards
VCID: VC0124178
Molecular Formula: C23H28FN3O6S
Molecular Weight: 493.5 g/mol
| CAS No. | 147118-39-6 |
|---|---|
| Product Name | 5-Oxorosuvastatin Methyl Ester |
| Molecular Formula | C23H28FN3O6S |
| Molecular Weight | 493.5 g/mol |
| IUPAC Name | methyl (E,3R)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3-hydroxy-5-oxohept-6-enoate |
| Standard InChI | InChI=1S/C23H28FN3O6S/c1-14(2)21-19(11-10-17(28)12-18(29)13-20(30)33-4)22(15-6-8-16(24)9-7-15)26-23(25-21)27(3)34(5,31)32/h6-11,14,18,29H,12-13H2,1-5H3/b11-10+/t18-/m1/s1 |
| Standard InChIKey | ULUNETUXUVEFLH-DOJUMQAQSA-N |
| Isomeric SMILES | CC(C)C1=NC(=NC(=C1/C=C/C(=O)C[C@H](CC(=O)OC)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
| SMILES | CC(C)C1=NC(=NC(=C1C=CC(=O)CC(CC(=O)OC)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
| Canonical SMILES | CC(C)C1=NC(=NC(=C1C=CC(=O)CC(CC(=O)OC)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
| Synonyms | (3R,6E)-7-[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-3-hydroxy-5-oxo-6-heptenoic Acid Methyl Ester; _x000B_[R-(E)]-7-[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-3-hydroxy-5- |
| PubChem Compound | 22848603 |
| Last Modified | Nov 11 2021 |
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